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Compound of Interest

Compound Name: 6-Aminoindolin-2-one

Cat. No.: B116108 Get Quote

Essential Safety and Handling Guide for 6-
Aminoindolin-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Aminoindolin-2-one (CAS No. 150544-04-0). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
6-Aminoindolin-2-one is a chemical compound with the following hazard classifications:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

A thorough risk assessment should be conducted before handling this compound.[1][2] The

following table summarizes the recommended personal protective equipment (PPE) for various
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laboratory operations involving 6-Aminoindolin-2-one.

Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Transfer (Solid)

Safety glasses

with side shields

or chemical

safety goggles.

[3][4] A face

shield is

recommended if

there is a risk of

splashing.[3][4]

Disposable nitrile

gloves.[4]

Consider double-

gloving for added

protection.

Laboratory coat.

[3]

N95 respirator or

higher, especially

if the operation is

not performed in

a fume hood.[1]

[3]

Solution

Preparation and

Handling

Chemical safety

goggles. A face

shield should be

worn over safety

goggles if there

is a significant

splash hazard.[4]

Chemical-

resistant gloves

(e.g., nitrile).[3]

[4] Consult glove

manufacturer's

compatibility

chart.

Chemical-

resistant

laboratory coat.

[3]

Work in a well-

ventilated area or

a chemical fume

hood.[5][6] A

respirator may

be necessary for

large volumes or

if ventilation is

inadequate.[3]

Reaction

Quenching and

Work-up

Chemical safety

goggles and a

face shield.[4]

Chemical-

resistant gloves.

[2]

Chemical-

resistant

laboratory coat.

[3]

All operations

should be

conducted in a

chemical fume

hood.[5]

Waste Disposal
Chemical safety

goggles.[3]

Chemical-

resistant gloves.

[4]

Laboratory coat.

[3]

Work in a well-

ventilated area.

Operational Plan: Weighing and Preparing a
Solution
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This protocol outlines the steps for safely weighing solid 6-Aminoindolin-2-one and preparing

a solution.

1. Preparation:

Ensure that a current Safety Data Sheet (SDS) for 6-Aminoindolin-2-one is accessible and
has been reviewed.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary equipment and reagents (e.g., balance, spatula, weigh boat, beaker,
solvent, magnetic stirrer).
Don the appropriate PPE as specified in the table above.

2. Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to minimize inhalation of the powder.
Carefully transfer the desired amount of 6-Aminoindolin-2-one from the stock container to a
weigh boat using a clean spatula.
Avoid generating dust. If dust is created, gently clean the area with a damp paper towel,
which should then be disposed of as hazardous waste.

3. Dissolution:

Place a beaker containing the appropriate solvent on a magnetic stirrer within the chemical
fume hood.
Carefully add the weighed 6-Aminoindolin-2-one to the solvent.
Rinse the weigh boat with a small amount of the solvent and add the rinsing to the beaker to
ensure a complete transfer.
Allow the mixture to stir until the solid is fully dissolved.

4. Post-Handling:

Securely cap the solution container and label it appropriately with the chemical name,
concentration, date, and your initials.
Clean all equipment used in the process.
Remove PPE in the correct order to avoid cross-contamination and dispose of single-use
items in the designated hazardous waste container.
Wash hands thoroughly with soap and water.[6]
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Disposal Plan
All waste materials contaminated with 6-Aminoindolin-2-one must be treated as hazardous

waste and disposed of according to institutional and local regulations.[5]

Solid Waste:

Contaminated items such as weigh boats, gloves, and paper towels should be collected in

a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions and solvent rinses should be collected in a separate, sealed, and

labeled hazardous waste container.

Do not pour any waste containing 6-Aminoindolin-2-one down the drain.[6]

Empty Containers:

Empty stock containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected as hazardous liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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